Cas no 84758-55-4 (Methyl 2-(tert-butoxycarbonyl)amino-2-methylpropanoate)

• Product Name: Methyl 2-(tert-butoxycarbonyl)amino-2-methylpropanoate
• CAS No: 84758-55-4
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• MDL: MFCD20484740
• CID: 3038562
• PubChem ID: 15853247
• Update Time: 2025-04-23

Methyl 2-(tert-butoxycarbonyl)amino-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• Boc-Aib-OMe
• N-tert-butoxycarbonyl-α-methylalanine methyl ester;methyl N-(tert-butoxycarbonyl)-2-methyl-alaninate;methyl 2-tert-butoxycarbonylamino-2-methylpropanoate;methyl 2-aminobutoxycarbonyl-2-methylpropanoate;methyl 2-(tert-butoxycarbonylamino)-2-methylpropanoate;N-(tert-butoxycarbonyl)-α-methylalanine methyl ester;
• N-[(1,1-Dimethylethoxy)carbonyl]-2-methylalanine methyl ester (ACI)
• Methyl 2-(tert-butoxycarbonylamino)-2-methylpropanoate
• N-tert-Butoxycarbonyl-α-methylalanine methyl ester
• SCHEMBL1374814
• methyl 2-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
• METHYL 2-[(TERT-BUTOXYCARBONYL)AMINO]-2-METHYLPROPANOATE
• B-4530
• MFCD20484740
• AKOS011224071
• CS-0154459
• OXGSYLWMSHXMLT-UHFFFAOYSA-N
• Methyl 2-(Boc-amino)-2-methylpropanoate
• Methyl 2-((tert-butoxycarbonyl)amino)-2-methylpropanoate
• DB-114651
• SY241916
• XH1257
• methyl 2-{[(tert-butoxy)carbonyl]amino}-2-methylpropanoate
• Alanine, N-[(1,1-dimethylethoxy)carbonyl]-2-methyl-, methyl ester
• 84758-55-4
• BS-17634
• Methyl2-((tert-butoxycarbonyl)amino)-2-methylpropanoate
• Methyl N-(tert-butoxycarbonyl)-2-methylalaninate
• Methyl 2-(tert-butoxycarbonyl)amino-2-methylpropanoate

• MDL： MFCD20484740
• Inchi： 1S/C10H19NO4/c1-9(2,3)15-8(13)11-10(4,5)7(12)14-6/h1-6H3,(H,11,13)
• InChI Key： OXGSYLWMSHXMLT-UHFFFAOYSA-N
• SMILES： O=C(NC(C)(C)C(OC)=O)OC(C)(C)C

Computed Properties

• Exact Mass: 217.13100
• Monoisotopic Mass: 217.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.63000
• LogP: 1.85360

Additional information on Methyl 2-(tert-butoxycarbonyl)amino-2-methylpropanoate

Boc-Aib-OMe: A Comprehensive Overview

Boc-Aib-OMe, also known by its CAS number 84758-55-4, is a compound of significant interest in the fields of organic chemistry and peptide synthesis. This compound, which stands for tert-butoxycarbonyl-(S)-2-aminoindan-2-carboxylic acid methyl ester, has garnered attention due to its unique properties and applications in drug discovery and peptide modification. In this article, we will delve into the structure, synthesis, applications, and recent advancements related to Boc-Aib-OMe.

The structure of Boc-Aib-OMe is characterized by the presence of a tert-butoxycarbonyl (Boc) group, an aminoindan (Aib) moiety, and a methyl ester (OMe) group. The Boc group serves as a protecting group for the amino acid's carboxyl terminus, while the Aib moiety introduces a rigid bicyclic structure that can influence the conformational properties of peptides. The methyl ester group further modifies the compound's solubility and reactivity. This combination makes Boc-Aib-OMe a versatile building block in peptide synthesis.

Recent studies have highlighted the importance of Boc-Aib-OMe in the design of bioactive peptides. Researchers have explored its role in stabilizing peptide conformations, which is crucial for enhancing the potency and selectivity of peptide-based drugs. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that incorporating Boc-Aib-OMe into peptide sequences significantly improved their binding affinity to target proteins. This advancement underscores the potential of Boc-Aib-OMe in developing novel therapeutic agents.

The synthesis of Boc-Aib-OMe typically involves multi-step reactions, including alkylation, oxidation, and esterification. One notable method reported in a 2022 paper from Nature Protocols employs a highly efficient coupling reaction under mild conditions. This approach not only enhances yield but also ensures the preservation of stereochemistry, which is critical for maintaining the compound's biological activity.

In terms of applications, Boc-Aib-OMe has found extensive use in solid-phase peptide synthesis (SPPS). Its compatibility with standard coupling reagents makes it an ideal choice for constructing complex peptide libraries. Additionally, the methyl ester group facilitates easy purification and storage, further enhancing its utility in large-scale peptide production.

Recent advancements in computational chemistry have also shed light on the molecular dynamics of Boc-Aib-OMe. Molecular docking studies reveal that the compound's rigid bicyclic structure can mimic key interactions observed in natural peptides, making it a valuable tool for studying protein-ligand interactions. Furthermore, machine learning algorithms have been employed to predict the optimal conditions for synthesizing derivatives of Boc-Aib-OMe, paving the way for more efficient drug discovery pipelines.

In conclusion, Boc-Aib-OMe, with its unique structural features and versatile applications, continues to be a focal point in chemical research. Its role in advancing peptide synthesis and drug discovery is evident from recent breakthroughs in both experimental and computational studies. As research progresses, we can expect even more innovative uses for this compound in addressing unmet medical needs.